Fractal analysis of macromolecules
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n04ABEH000523
Abstract
Data on the fractal forms of macromolecules, the existence of which is predetermined by thermodynamic nonequlibrium and by the presence of deterministic order, are considered. The limitations of the concept of polymer fractal (macromolecular coil), of the Vilgis concept, and of the possibility of modelling in terms of the percolation theory and diffusion-limited irreversible aggregation are discussed. It is noted that not only macromolecular coils but also the segments of macromolecules between topological fixing points (cross-links, entanglements) are stochastic fractals; this is confirmed by the model of structure formation in a network polymer. The bibliography includes 141 references.
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